6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde

• CAS: 87286-78-0
• Molecular Formula: C13H12N2O
• Molecular Weight: 212.25 g/mol
• SMILES: CC1=NC(=CC=C1)C2=NC(=C(C=C2)C=O)C
• InChI: InChI=1S/C13H12N2O/c1-9-4-3-5-12(14-9)13-7-6-11(8-16)10(2)15-13/h3-8H,1-2H3
• InChIKey: NULVTGTWEQMWKU-UHFFFAOYSA-N

Sourcing bipyridine ligands with precise steric control often leads to regioisomeric mixtures that compromise catalytic selectivity. 6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde (CAS 87286-78-0) solves this by providing a regiospecifically functionalized scaffold where 6,6'-dimethyl groups enforce defined metal coordination geometries and reduce ligand scrambling. · Enables ruthenium catalysts with exclusive CO product selectivity in photochemical CO2 reduction, eliminating formate by-products observed with 4,4'- or 5,5'-dimethyl regioisomers. · The 5-carbaldehyde handle supports Schiff base formation, solid-support immobilization, and macrocycle construction for advanced ligand architectures. · In stock for immediate dispatch; bulk quantities and custom synthesis available on request.

6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde Overview

6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde (CAS 87286-78-0) is a heterocyclic organic compound belonging to the bipyridine family, characterized by a core 2,2'-bipyridine scaffold with two methyl substituents at the 6 and 6' positions and a reactive carbaldehyde group at the 5-position . With a molecular formula of C13H12N2O and a molecular weight of 212.25 g/mol , this compound serves as a bifunctional building block in coordination chemistry, wherein the bipyridine moiety chelates transition metals while the aldehyde group provides a handle for further derivatization, such as Schiff base formation, conjugation, or immobilization onto solid supports .

Bipyridine chelator for transition metal coordination

6,6'-Dimethyl groups enforce steric constraint

5-Carbaldehyde handle for derivatization and immobilization

6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde: Irreplaceable Features

The unique combination of a chelating bipyridine core, sterically demanding 6,6'-dimethyl groups, and a reactive 5-carbaldehyde moiety distinguishes 6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde from its generic analogues. Unlike unsubstituted bipyridine aldehydes, the 6,6'-dimethyl substitution imposes a significant steric constraint around the metal coordination sphere, which can be leveraged to enforce specific coordination geometries, enhance complex stability, and reduce undesirable ligand scrambling or oligomerization [1]. The 5-carbaldehyde functionality is a versatile handle for post-synthetic modification, enabling the introduction of anchoring groups for surface attachment, the construction of extended conjugated systems, or the covalent linking to secondary functional units [2]. In contrast, unfunctionalized dimethyl bipyridines or aldehydes lacking the 6,6'-substitution pattern fail to provide this precise confluence of steric control and chemical addressability, making generic substitution inadvisable for applications requiring fine-tuned metal coordination environments or advanced ligand architectures.

Unsubstituted bipyridine aldehydes lack 6,6'-dimethyl steric constraint, which may alter coordination geometry and complex stability.

6,6'-Dimethyl-2,2'-bipyridine without the aldehyde group cannot serve as a modular building block for post-functionalization.

4,4' or 5,5' regioisomers may shift product selectivity in catalysis and crystal packing behavior.

• [1] Havas, F., Leygue, N., Danel, M., Mestre, B., Galaup, C., & Picard, C. (2009). 6,6'-Dimethyl-2,2'-bipyridine-4-ester: A pivotal synthon for building tethered bipyridine ligands. Tetrahedron, 65(36), 7673-7682. View Source
• [2] Gouthaman, S., Periyaraja, S., & Shanmugam, P. (2015). Bipyridine carbaldehydes as electrophiles in the Morita–Baylis–Hillman reaction: Synthesis of highly functionalized bipyridyl ligands and a macrocycle. Tetrahedron Letters, 56(43), 5920-5923. View Source

6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde: Comparative Evidence

Steric Hindrance at the Metal Center

In ruthenium(II) polypyridyl complexes, substitution of 2,2'-bipyridine (bpy) with 6,6'-dimethyl-2,2'-bipyridine (dmbpy) introduces significant steric hindrance around the metal center. This steric pressure alters the bite angle and Ru-N bond lengths, directly impacting the coordination ability of ancillary ligands such as thiocyanate [1]. The resulting complexes exhibit a distinct redox behavior and enhanced kinetic stability against ligand substitution. In contrast, unsubstituted bpy and 4,4'- or 5,5'-dimethyl analogues lack this pronounced steric constraint, leading to more labile complexes and greater propensity for ligand exchange. This differential coordination behavior is directly translatable to the target compound, which bears the identical 6,6'-dimethyl substitution pattern, thereby imparting the same advantageous steric control to derived metal complexes.

Steric effect on coordination

Class-level

6,6'-dimethyl substitution enhances kinetic stability and reduces ligand exchange vs. unsubstituted bpy.

Supports design of robust catalysts.

Data to verify; qualitative trend from Ru(II) complexes.

Evidence Dimension	Steric effect on coordination geometry and ligand exchange
Target Compound Data	6,6'-dimethyl-2,2'-bipyridine (dmbpy) core in Ru complexes exhibits increased steric hindrance, altered bite angle, and reduced ligand substitution rates
Comparator Or Baseline	2,2'-bipyridine (bpy) core in Ru complexes exhibits minimal steric hindrance and faster ligand exchange
Quantified Difference	Not explicitly quantified in the referenced study; qualitative trend observed
Conditions	Ruthenium(II) polypyridyl complexes with thiocyanate ligands

Why This Matters

The enhanced kinetic stability and controlled coordination geometry conferred by the 6,6'-dimethyl motif are critical for developing robust catalysts and functional materials where ligand dissociation must be minimized.

• [1] Organometallics. (1996). Ruthenium(II) Bipyridine Complexes: Synthesis and Characterization of Ru(bpy)(CO)2(SCN)2, Ru(dmbpy)(CO)2Cl2, and Ru(dmbpy)(CO)2(NCS)H (bpy = 2,2'-Bipyridine; dmbpy = 6,6'-Dimethyl-2,2'-bipyridine). View Source

CO-Selective Photocatalytic CO2 Reduction

In a systematic study of trans(Cl)-[Ru(L)(CO)2Cl2] catalysts for photochemical CO2 reduction, where L represents 2,2'-bipyridine ligands bearing methyl groups at the 4,4'-, 5,5'-, or 6,6'-positions, the 6,6'-dimethyl-substituted catalyst (Ru6 dmb) demonstrated distinct product selectivity. Ru6 dmb selectively yields CO as the sole reduction product, whereas Ru4 dmb and Ru5 dmb produce both CO and HCOO− [1]. Although the catalytic rate of Ru6 dmb is lower than its regioisomers, its exclusive CO selectivity represents a critical differentiation for applications where formate by-product is undesirable. This regioisomer-specific selectivity directly informs the value proposition of 6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde as a ligand precursor for constructing CO-selective CO2 reduction catalysts.

CO₂ reduction selectivity

Head-to-head

6,6'-dimethyl catalyst produces CO exclusively; 4,4' or 5,5' isomers give CO and formate.

Enables simplified product separation.

Reported under specific photocatalytic conditions.

Evidence Dimension	Product selectivity in CO2 reduction
Target Compound Data	Selective CO production (no HCOO− observed)
Comparator Or Baseline	Ru4 dmb and Ru5 dmb produce both CO and HCOO−
Quantified Difference	Qualitative: Ru6 dmb is CO-selective; Ru4/Ru5 dmb are non-selective
Conditions	Photochemical CO2 reduction with trans(Cl)-[Ru(L)(CO)2Cl2] catalysts, [Ru(bpy)3]2+ photosensitizer, and BNAH electron donor

Why This Matters

High product selectivity in CO2 reduction simplifies downstream separation and enhances overall process efficiency, a key consideration for scaling sustainable catalysis.

• [1] Photochemical CO2 Reduction Catalyzed by trans(Cl)-[Ru(2,2′-bipyridine)(CO)2Cl2] Bearing Two Methyl Groups at 4,4′-, 5,5′- or 6,6′-Positions in the Ligand. (2018). View Source

Crystal Engineering and Phase Transition Control

Crystallographic analysis of complexes formed between 4,4'-, 5,5'-, and 6,6'-dimethyl-2,2'-bipyridyls and chloranilic acid (CLA) revealed that the 6,6'-derivative adopts a distinct supramolecular packing motif compared to its 4,4'- and 5,5'-counterparts [1]. While the 5,5'-dimethyl complex exhibits antiferroelectric properties, the 6,6'-isomer displays a unique molecular conformation that influences its vibrational dynamics and methyl group tunneling behavior. These solid-state differences arise directly from the steric and electronic influence of the 6,6'-dimethyl substitution pattern, underscoring the importance of regiospecific ligand selection in crystal engineering and materials design. The target compound, possessing this exact substitution motif, is expected to confer analogous solid-state structural control to its derived complexes and coordination polymers.

Crystal packing control

Head-to-head

6,6'-isomer adopts unique molecular conformation and distinct tunneling dynamics vs. 4,4'/5,5' analogues.

Supports solid-state material design.

Phase transition behavior differs qualitatively.

Evidence Dimension	Crystal packing, phase transitions, and vibrational dynamics
Target Compound Data	6,6'-dimethyl-2,2'-bipyridyl complex with CLA exhibits unique molecular conformation and distinct tunneling behavior
Comparator Or Baseline	4,4'- and 5,5'-dimethyl-2,2'-bipyridyl complexes with CLA show different packing motifs; 5,5'-isomer shows antiferroelectric properties
Quantified Difference	Qualitative differences in crystal structure and phase transition behavior
Conditions	Crystallographic and vibrational analysis of co-crystals with chloranilic acid

Why This Matters

Control over solid-state structure and thermal properties is essential for developing functional materials such as molecular switches, sensors, and ferroelectrics.

• [1] Olejniczak, A., et al. (2011). 4,4′-, 5,5′-, and 6,6′-dimethyl-2,2′-bipyridyls: The structures, phase transitions, vibrations, and methyl group tunneling of their complexes with chloranilic acid. The Journal of Chemical Physics, 135(4), 044502. View Source

Morita–Baylis–Hillman Derivatization via Carbaldehyde

Bipyridine carbaldehydes, including derivatives closely related to 6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde, serve as effective electrophiles in the Morita–Baylis–Hillman (MBH) reaction, enabling the synthesis of highly functionalized bipyridyl ligands and macrocyclic structures [1]. The aldehyde group at the 5-position undergoes MBH coupling with activated alkenes, yielding adducts that can be further elaborated into tethered bipyridine ligands and sophisticated chelators. In contrast, unfunctionalized dimethyl bipyridines lack this reactive handle and cannot participate in such transformations, limiting their utility as building blocks for complex ligand architectures. This carbaldehyde-specific reactivity provides a direct pathway to generate structurally diverse libraries of metal-binding ligands, a capability not available with non-aldehyde-containing analogues.

Aldehyde reactivity

Class-level

Morita–Baylis–Hillman reaction enables functionalized ligand synthesis (reported yields 60-85%).

Expands modular building block utility.

Yields depend on substrate; unfunctionalized bipyridines cannot participate.

Evidence Dimension	Synthetic versatility via Morita–Baylis–Hillman reaction
Target Compound Data	Bipyridine carbaldehydes undergo MBH reaction to form functionalized ligands and macrocycles
Comparator Or Baseline	6,6'-dimethyl-2,2'-bipyridine lacks the aldehyde group and cannot participate in MBH coupling
Quantified Difference	Reaction yields for MBH adducts range from 60-85% depending on substrate
Conditions	Morita–Baylis–Hillman reaction with activated alkenes under standard conditions

Why This Matters

The aldehyde functional group transforms the bipyridine core from a simple chelator into a modular building block, dramatically expanding its synthetic utility for constructing bespoke ligands and supramolecular assemblies.

• [1] Gouthaman, S., Periyaraja, S., & Shanmugam, P. (2015). Bipyridine carbaldehydes as electrophiles in the Morita–Baylis–Hillman reaction: Synthesis of highly functionalized bipyridyl ligands and a macrocycle. Tetrahedron Letters, 56(43), 5920-5923. View Source

6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde: Key Applications

CO-Selective Photocatalysts for CO2 Reduction

Researchers developing photochemical CO2 reduction systems can employ 6,6'-Dimethyl-[2,2'-bipyridine]-5-carbaldehyde as a ligand precursor for constructing ruthenium-based catalysts that exhibit exclusive CO product selectivity, as demonstrated for the 6,6'-dimethyl-substituted bipyridine motif [1]. This selectivity simplifies product separation and enhances overall system efficiency compared to catalysts derived from 4,4'- or 5,5'-dimethyl regioisomers, which produce undesirable formate by-products.

Sterically Hindered Complexes for Catalyst Longevity

In coordination chemistry and homogeneous catalysis, the 6,6'-dimethyl substitution pattern of the target compound imparts significant steric hindrance around the metal center, reducing ligand substitution rates and enhancing complex stability [2]. This property is particularly valuable for designing long-lived catalysts in demanding reaction environments where ligand dissociation leads to deactivation. The aldehyde handle further allows covalent anchoring of these robust complexes to solid supports for heterogeneous catalysis applications.

Functional Materials with Tailored Solid-State Properties

Crystal engineers and materials scientists can leverage the regiospecific 6,6'-dimethyl substitution to modulate supramolecular packing, phase transition behavior, and vibrational dynamics in coordination polymers and co-crystals [3]. The target compound's aldehyde group provides a reactive site for further functionalization, enabling the design of switchable materials, molecular sensors, and ferroelectrics with precisely tuned properties.

Modular Synthesis of Macrocyclic Bipyridine Ligands

The 5-carbaldehyde group serves as a versatile electrophilic handle for Morita–Baylis–Hillman reactions and other carbonyl-based chemistries, enabling the construction of sophisticated ligand architectures, including tethered bis-bipyridine chelators and macrocycles [4]. This synthetic versatility is unattainable with unfunctionalized dimethyl bipyridines, making the target compound a privileged building block for developing advanced metal-binding scaffolds in supramolecular chemistry and lanthanide/actinide separation science.

Application

Selection Property

Validation Focus

CO₂ photoreduction catalyst design

6,6'-Dimethyl substitution pattern

CO vs. formate product selectivity

Sterically shielded metal complexes

6,6'-Dimethyl steric constraint

Ligand substitution kinetics and complex stability

Crystal engineering & phase-change materials

Regiospecific methyl substitution

Supramolecular packing and phase transitions

Macrocyclic ligand synthesis

5-Carbaldehyde reactivity

Post-functionalization via carbonyl chemistry

• [1] Photochemical CO2 Reduction Catalyzed by trans(Cl)-[Ru(2,2′-bipyridine)(CO)2Cl2] Bearing Two Methyl Groups at 4,4′-, 5,5′- or 6,6′-Positions in the Ligand. (2018). View Source
• [2] Organometallics. (1996). Ruthenium(II) Bipyridine Complexes: Synthesis and Characterization of Ru(bpy)(CO)2(SCN)2, Ru(dmbpy)(CO)2Cl2, and Ru(dmbpy)(CO)2(NCS)H (bpy = 2,2'-Bipyridine; dmbpy = 6,6'-Dimethyl-2,2'-bipyridine). View Source
• [3] Olejniczak, A., et al. (2011). 4,4′-, 5,5′-, and 6,6′-dimethyl-2,2′-bipyridyls: The structures, phase transitions, vibrations, and methyl group tunneling of their complexes with chloranilic acid. The Journal of Chemical Physics, 135(4), 044502. View Source
• [4] Gouthaman, S., Periyaraja, S., & Shanmugam, P. (2015). Bipyridine carbaldehydes as electrophiles in the Morita–Baylis–Hillman reaction: Synthesis of highly functionalized bipyridyl ligands and a macrocycle. Tetrahedron Letters, 56(43), 5920-5923. View Source